(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 3-fluorobenzoate

• IUPAC Name: (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 3-fluorobenzoate
• InChI: InChI=1S/C13H9FN2O5/c1-7-5-10(11(16(19)20)12(17)15-7)21-13(18)8-3-2-4-9(14)6-8/h2-6H,1H3,(H,15,17)
• InChI Key: FPKICDDLYWJADG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C13H9FN2O5
• Molecular Weight: 292.22 g/mol
• Solubility: >43.8 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent, which gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained.

Chemical Reactions Analysis

The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Compounds with structures related to "(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 3-fluorobenzoate" have been studied for their roles in organic synthesis, particularly in reactions involving the oxidation of substituted anilines to nitroso-compounds, cycloaddition reactions, and the synthesis of heterocyclic compounds. For instance, the oxidation of substituted anilines, including those with fluorobenzoate groups, to nitroso-compounds using peroxybenzoic acid in chloroform showcases the potential of such compounds in facilitating or undergoing specific organic transformations (Nunno, Florio, & Todesco, 1970).